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Compound of Interest
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Cat. No.: B10789268 Get Quote

Introduction
Fungard, with the active ingredient Micafungin sodium, is an antifungal agent belonging to the

echinocandin class. It is a potent and specific inhibitor of 1,3-β-D-glucan synthase, an enzyme

essential for the synthesis of the fungal cell wall.[1][2][3] This document provides a detailed

protocol for the preparation of Fungard (Micafungin sodium) stock solutions for research and

drug development applications. Adherence to this standard operating procedure (SOP) is

crucial for ensuring the accuracy, reproducibility, and reliability of experimental results.

Materials and Equipment
2.1. Materials:

Fungard (Micafungin sodium) powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free water

Sterile, polypropylene conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Sterile, serological pipettes and pipette tips

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses
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2.2. Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, but recommended for enhancing dissolution)[4]

Biological safety cabinet (BSC) or laminar flow hood

Refrigerator (2-8°C)

Freezer (-20°C or -80°C)

Quantitative Data Summary
The following tables summarize key quantitative data for the preparation and storage of

Fungard (Micafungin sodium) stock solutions.

Table 1: Solubility of Micafungin Sodium

Solvent Solubility Molar Equivalent Notes

DMSO 100 - 242 mg/mL[4][5] 77.38 - 187.27 mM

Sonication is

recommended to aid

dissolution.[4]

Water 100 mg/mL[4][5] 77.38 mM

Sonication is

recommended to aid

dissolution.[4]

PBS (pH 7.2) ~1 mg/mL ~0.77 mM
For direct preparation

of aqueous solutions.

Table 2: Stability and Storage of Micafungin Sodium Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.targetmol.com/compound/micafungin%20sodium
https://www.benchchem.com/product/b10789268?utm_src=pdf-body
https://www.targetmol.com/compound/micafungin%20sodium
https://www.selleckchem.com/datasheet/micafungin-sodium-S428703-DataSheet.html
https://www.targetmol.com/compound/micafungin%20sodium
https://www.targetmol.com/compound/micafungin%20sodium
https://www.selleckchem.com/datasheet/micafungin-sodium-S428703-DataSheet.html
https://www.targetmol.com/compound/micafungin%20sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Type
Storage
Temperature

Duration Notes

Powder -20°C ≥ 4 years
Keep away from direct

sunlight.

Stock Solution in

DMSO
-80°C Up to 1 year[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Diluted in NaCl 0.9%

(in polypropylene

syringes)

25°C (in the dark) At least 15 days[6]

Aqueous Solution

(e.g., in PBS)
2-8°C

Not recommended for

more than one day.[7]

Prepare fresh before

use.

Reconstituted in 0.9%

NaCl or 5% Dextrose
25°C

Up to 48 hours in vial;

96 hours for diluted

infusion solution

(protected from light).

[8]

Experimental Protocols
4.1. High-Concentration Stock Solution Preparation (e.g., 10 mg/mL in DMSO)

This protocol describes the preparation of a 10 mg/mL stock solution of Micafungin sodium in

DMSO. This high-concentration stock is suitable for long-term storage and subsequent dilution

for various experimental assays.

Preparation: Perform all steps in a biological safety cabinet (BSC) or laminar flow hood to

maintain sterility. Wear appropriate personal protective equipment (PPE).
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Weighing: Accurately weigh the desired amount of Micafungin sodium powder using an

analytical balance. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg

of the powder.

Dissolution:

Transfer the weighed powder into a sterile polypropylene conical tube.

Add the required volume of sterile DMSO. For a 10 mg/mL solution, add 1 mL of DMSO.

Gently vortex the tube to mix.

If the powder is not fully dissolved, sonicate the solution for a few minutes until it becomes

clear.[4]

Sterilization (Optional): If necessary, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[4]

4.2. Preparation of Working Solutions

Working solutions are prepared by diluting the high-concentration stock solution in an

appropriate aqueous buffer or cell culture medium.

Thawing: Thaw a single aliquot of the high-concentration stock solution at room temperature.

Dilution:
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Determine the final desired concentration of Micafungin sodium for your experiment.

Perform serial dilutions of the stock solution in the appropriate sterile aqueous buffer or

cell culture medium (e.g., RPMI-1640 for antifungal susceptibility testing).

Important: The final concentration of DMSO in the experimental setup should not exceed a

level that affects the growth or viability of the test organism (typically ≤1%).[7]

Use: Use the freshly prepared working solutions immediately. Do not store aqueous working

solutions for extended periods.[7]

Visualization of Mechanism and Workflow
5.1. Mechanism of Action: Inhibition of Fungal Cell Wall Synthesis

Micafungin sodium targets and inhibits the enzyme 1,3-β-D-glucan synthase, which is

responsible for polymerizing UDP-glucose into β-(1,3)-D-glucan, a critical component of the

fungal cell wall. This inhibition leads to a weakened cell wall, osmotic instability, and ultimately,

cell lysis.[1][2]
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Caption: Mechanism of action of Fungard (Micafungin).

5.2. Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps involved in the preparation of a Fungard
(Micafungin sodium) stock solution.
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Caption: Workflow for Fungard stock solution preparation.

5.3. Fungal Stress Response Signaling to Echinocandins
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In response to the cell wall stress induced by echinocandins like Micafungin, fungal cells can

activate compensatory signaling pathways, primarily the Protein Kinase C (PKC) cell integrity

pathway, the High Osmolarity Glycerol (HOG) pathway, and the calcineurin pathway. These

pathways lead to an increase in chitin synthesis to reinforce the weakened cell wall.[9][10]
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Caption: Fungal compensatory signaling pathways to echinocandins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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